Cas no 494769-63-0 (1,5,9-Triazacyclododecane, 1-dodecyl-)

• Product Name: 1,5,9-Triazacyclododecane, 1-dodecyl-
• CAS No: 494769-63-0
• MF: C₂₁H₄₅N₃
• MW: 339.602105855942
• CID: 1521992
• Update Time: 2024-08-24

1,5,9-Triazacyclododecane, 1-dodecyl- Chemical and Physical Properties

Names and Identifiers

• 1,5,9-Triazacyclododecane, 1-dodecyl-

• Inchi： 1S/C21H45N3/c1-2-3-4-5-6-7-8-9-10-11-19-24-20-13-17-22-15-12-16-23-18-14-21-24/h22-23H,2-21H2,1H3
• InChI Key： NPCSLNGHAUPYIG-UHFFFAOYSA-N
• SMILES： N1(CCCCCCCCCCCC)CCCNCCCNCCC1

Computed Properties

• Exact Mass: 339.36165

Experimental Properties

• Density: 0.851±0.06 g/cm3(Predicted)
• Boiling Point: 413.2±13.0 °C(Predicted)
• PSA: 27.3
• pka: 11.22±0.20(Predicted)